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Compound of Interest

Compound Name: 5-Chloro-2-mercaptobenzoxazole

Cat. No.: B1348873 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 5-Chloro-2-mercaptobenzoxazole, ensuring

laboratory safety and operational integrity.

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for 5-Chloro-2-mercaptobenzoxazole. Adherence to these guidelines is

critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Classification
5-Chloro-2-mercaptobenzoxazole is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1][2]

Causes skin irritation (Skin irritation, Category 2)[1][2]

Causes serious eye irritation (Eye irritation, Category 2)[1][2]

May cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3)

[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory when handling 5-Chloro-2-
mercaptobenzoxazole. The following equipment must be utilized to prevent exposure.

Protection Type Specific Equipment Standard/Notes

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Skin Protection

Chemical-impermeable gloves

and fire/flame resistant and

impervious clothing.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][3]

Respiratory Protection A full-face respirator.

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.[3]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling and use of 5-Chloro-2-
mercaptobenzoxazole in a laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle in a well-ventilated place.[1] Facilities should be equipped with an

eyewash station and a safety shower.[3]

Ignition Sources: Remove all sources of ignition before handling.[1]

PPE Donning: Before beginning any work, ensure all required PPE is correctly worn.

Handling the Compound
Avoid Dust Formation: Minimize the generation and accumulation of dust.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1348873?utm_src=pdf-body
https://www.benchchem.com/product/b1348873?utm_src=pdf-body
https://www.echemi.com/sds/lower-price-temppid160705004733.html
https://www.echemi.com/sds/lower-price-temppid160705004733.html
https://pim-resources.coleparmer.com/sds/96019.pdf
https://www.echemi.com/sds/lower-price-temppid160705004733.html
https://pim-resources.coleparmer.com/sds/96019.pdf
https://www.benchchem.com/product/b1348873?utm_src=pdf-body
https://www.benchchem.com/product/b1348873?utm_src=pdf-body
https://www.echemi.com/sds/lower-price-temppid160705004733.html
https://pim-resources.coleparmer.com/sds/96019.pdf
https://www.echemi.com/sds/lower-price-temppid160705004733.html
https://www.echemi.com/sds/lower-price-temppid160705004733.html
https://pim-resources.coleparmer.com/sds/96019.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contact: Prevent contact with skin and eyes.[1] Avoid breathing mist, gas, or vapors.[1]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands

thoroughly after handling.[1][4]

Storage
Container: Store in a tightly closed container.[1][3]

Conditions: Keep in a dry, cool, and well-ventilated place.[1][5] Store locked up.[1] Some

sources recommend storage at 0-8 °C or 10-25°C.[6]

Incompatibilities: Store away from strong oxidizing agents.[3]

Emergency and Disposal Plan
Immediate and appropriate response to spills, exposure, and waste disposal is critical.

First-Aid Measures
Exposure Route First-Aid Procedure

If Swallowed
Get medical help.[1] Rinse mouth.[1] Do NOT

induce vomiting.[3]

If on Skin

Wash with plenty of water.[1] If skin irritation

occurs, get medical help.[1] Take off

contaminated clothing and wash it before reuse.

[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[1] Get medical help if

you feel unwell.[1]

Accidental Release Measures
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Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill/leak.[1]

Ventilate: Ensure adequate ventilation.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Clean-up: Collect and arrange for disposal. Keep the chemical in suitable, closed containers

for disposal.[1] Use spark-proof tools and explosion-proof equipment.[1]

Disposal Plan
Waste Classification: Dispose of contents/container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations, and product characteristics at the

time of disposal.[1] Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste and consult local, regional, and national

hazardous waste regulations.[4]

Container Disposal: Dispose of as unused product.

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

